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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentanal

Cat. No.: B086117

An In-depth Technical Guide to 2-Ethyl-4-
methylpentanal

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Ethyl-4-methylpentanal, tailored for researchers, scientists, and professionals
in drug development. This document details the compound's characteristics, methods for its
synthesis and purification, and analytical procedures, presented with clarity and precision to
support advanced research and application.

Compound Identity and Structure

IUPAC Name: 2-Ethyl-4-methylpentanal[1] CAS Number: 10349-95-8[1] Molecular Formula:
CsH160[1] Canonical SMILES: CCC(CC(C)C)C=0[1] InChl Key: RASFNDNSLQUKNY-
UHFFFAOYSA-N[1]

The structure of 2-Ethyl-4-methylpentanal features a pentanal backbone with an ethyl group
at the second carbon and a methyl group at the fourth carbon.

Physical and Chemical Properties

The known physical and chemical properties of 2-Ethyl-4-methylpentanal are summarized in
the table below. This data is essential for handling, storage, and application of the compound in
a laboratory setting.
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Property Value Source
Molecular Weight 128.21 g/mol [1112]
Boiling Point 156.7 °C at 760 mmHg [2][3]
Density 0.808 g/cm? [2][3]
Melting Point Not Available [3]
Flash Point 48 °C [2][3]
Vapor Pressure 2.85 mmHg at 25 °C [2]
Refractive Index 1.408 [2]
LogP (Predicted) 2.3 [1]

No experimental data

available. The predicted LogP
Solubility value suggests low solubility in

water and good solubility in

organic solvents.

Spectral Data

Experimental spectral data for 2-Ethyl-4-methylpentanal is not readily available in public
databases. Therefore, predicted spectral data is provided below to assist in the characterization
of the compound.

Predicted *H NMR Spectrum

The proton Nuclear Magnetic Resonance (*H NMR) spectrum is expected to show signals
corresponding to the different types of protons in the molecule. Key expected shifts include:

o A signal for the aldehydic proton in the region of 9.4-9.9 ppm.

 Signals for the protons on the ethyl and methyl groups, and the pentanal backbone, in the
upfield region (0.8-2.5 ppm).

Predicted **C NMR Spectrum
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The carbon-13 Nuclear Magnetic Resonance (*3C NMR) spectrum will show distinct signals for
each of the eight carbon atoms in the molecule, as they are all in unique chemical
environments. Key expected shifts include:

» A signal for the carbonyl carbon of the aldehyde group in the downfield region, typically
between 190-205 ppm.

 Signals for the aliphatic carbons of the ethyl, methyl, and pentanal chain in the upfield region
(10-60 ppm).

Predicted Infrared (IR) Spectrum

The Infrared (IR) spectrum is expected to exhibit characteristic absorption bands for the
functional groups present:

e A strong C=0 stretching vibration for the aldehyde at approximately 1720-1740 cm™1.
e C-H stretching vibrations for the aldehyde proton around 2720 cm~* and 2820 cm™1.

e C-H stretching and bending vibrations for the aliphatic parts of the molecule.

Predicted Mass Spectrum Fragmentation

In a mass spectrum, 2-Ethyl-4-methylpentanal (molecular weight 128.21) is expected to show
a molecular ion peak (M*) at m/z = 128. Key fragmentation patterns for aldehydes include
alpha-cleavage and McLafferty rearrangement, which would lead to characteristic fragment
ions.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2-Ethyl-4-
methylpentanal are provided below. These are based on general methods for aldehydes and
have been adapted for this specific compound.

Synthesis of 2-Ethyl-4-methylpentanal

A common method for the synthesis of aldehydes is the oxidation of primary alcohols.[4] An
alternative approach for synthesizing a-alkylated aldehydes is through the direct alkylation of a
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simpler aldehyde.[5][6]

Method: Oxidation of 2-Ethyl-4-methylpentan-1-ol

This procedure involves the oxidation of the corresponding primary alcohol, 2-Ethyl-4-
methylpentan-1-ol, using a mild oxidizing agent like Pyridinium chlorochromate (PCC) to
prevent over-oxidation to the carboxylic acid.[7]

Materials:

2-Ethyl-4-methylpentan-1-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Ethyl-
4-methylpentan-1-ol in anhydrous DCM.

e Add PCC to the solution in one portion while stirring.

» Allow the reaction to stir at room temperature for 2-3 hours, monitoring the progress by thin-
layer chromatography (TLC).

» Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of
silica gel to remove the chromium salts.

e Wash the silica gel pad with additional diethyl ether.

o Combine the organic filtrates and wash with a saturated agqueous solution of sodium
bicarbonate, followed by brine.
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» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude 2-Ethyl-4-methylpentanal.

 Further purification can be achieved by distillation or column chromatography.

Purification of 2-Ethyl-4-methylpentanal

A highly effective method for purifying aldehydes from non-aldehydic impurities is through the
formation of a bisulfite adduct, which is water-soluble and can be easily separated.[2][3][8]

Method: Sodium Bisulfite Extraction

Materials:

Crude 2-Ethyl-4-methylpentanal

Methanol or Tetrahydrofuran (THF)

Saturated aqueous sodium bisulfite solution

Diethyl ether or other suitable organic solvent

5 M Sodium hydroxide solution

Procedure:

» Dissolve the crude 2-Ethyl-4-methylpentanal in a minimal amount of a water-miscible
solvent like methanol or THF.[3]

e Add a freshly prepared saturated aqueous solution of sodium bisulfite and shake the mixture
vigorously for several minutes.[9]

o Transfer the mixture to a separatory funnel, add diethyl ether and water, and shake.

o Separate the aqueous layer containing the bisulfite adduct of the aldehyde.

o To recover the aldehyde, treat the aqueous layer with a 5 M sodium hydroxide solution until it
is strongly basic. This will regenerate the aldehyde.[3]
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o Extract the regenerated aldehyde with diethyl ether.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to obtain the purified 2-Ethyl-4-methylpentanal.

Analytical Methods

Gas chromatography is a suitable method for the analysis of volatile aldehydes like 2-Ethyl-4-
methylpentanal.

Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation and Conditions (General Example):

Gas Chromatograph: Agilent 7890B or equivalent
o Mass Spectrometer: Agilent 5977A or equivalent

e Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25
mm x 0.25 pm), is suitable for separating aldehydes.

« Injector Temperature: 250 °C

o Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a
rate of 10 °C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e MS lon Source Temperature: 230 °C

e MS Quadrupole Temperature: 150 °C

e Scan Range: m/z 40-400

Sample Preparation:

o Prepare a dilute solution of the 2-Ethyl-4-methylpentanal sample in a volatile organic
solvent such as dichloromethane or hexane.
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e Inject a 1 pL aliquot of the sample into the GC-MS system.

Biological Activity and Applications

Currently, there is no specific information available in the scientific literature regarding the
biological activity or signaling pathways of 2-Ethyl-4-methylpentanal. Its primary use is in
organic synthesis and as a research chemical.[10]

Visualizations
Synthesis and Purification Workflow

The following diagram illustrates a typical workflow for the synthesis of 2-Ethyl-4-
methylpentanal via oxidation of the corresponding alcohol, followed by a bisulfite extraction
purification step.

Caption: Synthesis and Purification Workflow for 2-Ethyl-4-methylpentanal.

Logical Relationship of Chemical Reactions

This diagram outlines the key chemical transformations involving 2-Ethyl-4-methylpentanal,
highlighting its role as a versatile intermediate.

Caption: Key Chemical Reactions of 2-Ethyl-4-methylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Ethyl-4-methylpentanal | C8H160 | CID 23282069 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. Workup [chem.rochester.edu]

4. chem.libretexts.org [chem.libretexts.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b086117?utm_src=pdf-body
https://www.musechem.com/product/2-ethyl-4-methylpentanal-m065027/
https://www.benchchem.com/product/b086117?utm_src=pdf-body
https://www.benchchem.com/product/b086117?utm_src=pdf-body
https://www.benchchem.com/product/b086117?utm_src=pdf-body
https://www.benchchem.com/product/b086117?utm_src=pdf-body
https://www.benchchem.com/product/b086117?utm_src=pdf-body
https://www.benchchem.com/product/b086117?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-4-methylpentanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-4-methylpentanal
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
http://www.chem.rochester.edu/notvoodoo/pages/workup.php?page=brindle_bisulfite_workup
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Aldehydes_and_Ketones/Synthesis_of_Aldehydes_and_Ketones/Preparation_of_Aldehydes_and_Ketones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. Radical-Mediated a-tert-Alkylation of Aldehydes by Consecutive 1,4- and 1,3-
(Benzo)thiazolyl Migrations - PMC [pmc.ncbi.nlm.nih.gov]

e 6. macmillan.princeton.edu [macmillan.princeton.edu]
e 7. chem.libretexts.org [chem.libretexts.org]
o 8. researchgate.net [researchgate.net]

e 9. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction
Protocol - PMC [pmc.ncbi.nim.nih.gov]

e 10. musechem.com [musechem.com]

 To cite this document: BenchChem. [Physical and chemical properties of 2-Ethyl-4-
methylpentanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086117#physical-and-chemical-properties-of-2-ethyl-
4-methylpentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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